Cas no 36640-54-7 (3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol)

• Product Name: 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol
• CAS No: 36640-54-7
• MF: C₁₆H₁₃FN₂O
• MW: 268.285627126694
• MDL: MFCD01909769
• CID: 878239
• Update Time: 2026-04-29

3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (3-(4-Fluorophenyl)-1-phenyl-1H-pyrazol-4-yl)methanol
• [3-(4-fluoro-phenyl)-1-phenyl-1H-pyrazol-4-yl]-methanol
• [3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]methanol(SALTDATA: FREE)
• 4-hydroxymethyl-1-phenyl-3-(p-fluorophenyl)-pyrazol
• CHEMBRDG-BB 5917646
• SALOR-INT L450464-1EA
• 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol

• MDL： MFCD01909769
• Inchi： InChI=1S/C16H13FN2O/c17-14-8-6-12(7-9-14)16-13(11-20)10-19(18-16)15-4-2-1-3-5-15/h1-10,20H,11H2
• InChI Key： OKPDLCPGQCSFBZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N2C=C(CO)C(=N2)C3=CC=C(C=C3)F

Computed Properties

• Exact Mass: 268.10100
• Monoisotopic Mass: 268.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.21
• Boiling Point: 457.1°Cat760mmHg
• Flash Point: 230.3°C
• Refractive Index: 1.609
• PSA: 38.05000
• LogP: 3.17070

Additional information on 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol

Recent Advances in the Study of 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol (CAS: 36640-54-7)

3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol (CAS: 36640-54-7) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

The compound's structural features, including the fluorophenyl and phenylpyrazole moieties, contribute to its bioactivity. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol, with advancements in catalytic processes and green chemistry approaches. These improvements are critical for scaling up production and ensuring reproducibility in pharmacological studies.

Pharmacological evaluations have revealed that 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol exhibits notable anti-inflammatory and anticancer properties. In vitro studies demonstrate its ability to modulate key signaling pathways, such as NF-κB and MAPK, which are implicated in inflammatory responses and tumor progression. Additionally, its interaction with specific enzyme targets, including cyclooxygenase-2 (COX-2), suggests potential applications in treating chronic inflammatory diseases and certain cancers.

Recent preclinical studies have further investigated the compound's pharmacokinetics and toxicity profiles. Findings indicate favorable absorption and distribution characteristics, although further optimization may be required to enhance its metabolic stability. Toxicological assessments have shown a manageable safety profile at therapeutic doses, supporting its progression to more advanced stages of drug development.

In conclusion, 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-ylmethanol represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to elucidate its full mechanistic spectrum and explore its applicability in combination therapies. The compound's unique chemical properties and promising biological activities make it a focal point for future investigations in the chemical biology and pharmaceutical sectors.